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Compound of Interest

Compound Name: C31H33N307S

Cat. No.: B15173839

For Immediate Reference: Do Not Dispose of Down the Drain or in Regular Trash

Penicillin G benzathine is an antibiotic that requires careful and compliant disposal to prevent
environmental contamination and the development of antibiotic resistance. This guide provides
detailed procedures for its safe handling and disposal in a laboratory setting.

Hazard Identification and Safety Precautions

Penicillin G benzathine is classified as harmful if swallowed and may cause allergy or asthma
symptoms or breathing difficulties if inhaled.[1][2][3] It is crucial to avoid all personal contact,
including inhalation, and to wear appropriate personal protective equipment (PPE) when
handling this compound.[1][4]

Recommended Personal Protective Equipment (PPE):

» Respiratory Protection: In case of inadequate ventilation, wear respiratory protection. A
NIOSH-approved respirator is recommended.

» Hand Protection: Wear protective gloves.
o Eye Protection: Use safety glasses with side-shields or goggles.

o Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.
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Step-by-Step Disposal Procedure

The disposal of Penicillin G benzathine must adhere to federal, state, and local regulations.[2]

[4]
¢ \Waste Identification:

o Characterize the waste. Determine if the Penicillin G benzathine waste is contaminated
with other hazardous materials. This will dictate the final disposal route.

o Pure, unused Penicillin G benzathine, as well as grossly contaminated materials (e.g., spill
cleanup debris), should be considered hazardous waste.

o Containerization:

o Place the waste in a designated, compatible, and properly sealed hazardous waste
container.[5]

o The container must be clearly labeled with the words "Hazardous Waste," the chemical
name ("Penicillin G benzathine™), and the accumulation start date.[5]

o Storage:
o Store the sealed container in a designated hazardous waste accumulation area.

o Ensure the storage area is secure and away from incompatible materials, such as
oxidizing agents.[4]

¢ Arrange for Professional Disposal:

[¢]

Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

[¢]

Provide the contractor with the Safety Data Sheet (SDS) for Penicillin G benzathine.

[¢]

Disposal will likely be through incineration at a permitted facility. One recommendation is
to dissolve or mix the material with a combustible solvent and burn it in a chemical
incinerator equipped with an afterburner and scrubber.[3]
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e Spill Management:

o

In case of a spill, immediately alert personnel in the area.[4]

[¢]

For minor spills, dampen the material with water to prevent dusting before sweeping it up.

[4]

Place the collected material into a suitable container for disposal as hazardous waste.[1]

[4]

[¢]

[¢]

For major spills, evacuate the area and contact your institution's emergency responders.
[4]

Decontamination of Labware
¢ Initial Rinse:

o Rinse contaminated labware with a suitable solvent (e.g., water, followed by a solvent in
which Penicillin G benzathine is soluble, such as formamide or alcohol).[4]

o Collect the first rinse as hazardous waste.
e Washing:
o After the initial rinse, wash the labware with soap and water.

o The wash water should be collected for treatment before disposal and not be allowed to
enter drains.[4]

» Disposal of Empty Containers:
o Empty containers may retain product residue.[4] Do not reuse them.

o Puncture the containers to prevent reuse and dispose of them as solid waste, following
institutional guidelines.[4]

Quantitative Data Summary
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Property Value Reference
Oral LD50 (Mouse) 2000 mg/kg [4]
Intraperitoneal LD50 (Mouse) 460 mg/kg [4]
Solubility in Water 0.15 mg/mL [4]
Solubility in Alcohol 5.2 mg/mL [4]
Solubility in Acetone 1.5 mg/mL [4]
Solubility in Formamide 28.0 mg/mL [4]

Disposal Workflow
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Penicillin G Benzathine Disposal Workflow
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Caption: Disposal workflow for Penicillin G Benzathine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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